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Compound of Interest

Compound Name: 4-(Methylsulfonyl)phenol

Cat. No.: B050025

For researchers and scientists in drug development, the proper handling and disposal of
laboratory chemicals is a critical component of operational safety and regulatory compliance.
This guide provides essential information for the safe disposal of 4-(Methylsulfonyl)phenol
(CAS No. 14763-60-1), a compound also known as p-Hydroxyphenyl Methyl Sulfone.

Hazard Profile and Safety Considerations

4-(Methylsulfonyl)phenol is classified as a hazardous substance, and it is imperative to
handle it with appropriate personal protective equipment (PPE). The primary hazards are
summarized in the table below.

Hazard Classification Description GHS Code

Skin Corrosion/Irritation Causes skin irritation H315

Serious Eye Damage/Eye ) o
. Causes serious eye irritation H319
[rritation

Specific Target Organ Toxicity ] o
] May cause respiratory irritation ~ H335
(Single Exposure)

Data sourced from multiple safety data sheets.[1][2]

When handling 4-(Methylsulfonyl)phenol, researchers should, at a minimum, wear protective
gloves, safety goggles with side-shields, and a lab coat.[3] Work should be conducted in a well-
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ventilated area, and the formation of dust should be avoided.[3][4]

Step-by-Step Disposal Protocol

The disposal of 4-(Methylsulfonyl)phenol must be conducted in accordance with local,
regional, and national hazardous waste regulations.[1] The following steps provide a general
operational plan for its disposal.

1. Waste ldentification and Segregation:

« |dentify all waste containing 4-(Methylsulfonyl)phenol. This includes pure, unused product,
contaminated materials (e.g., paper towels, gloves), and solutions.

e Do not mix 4-(Methylsulfonyl)phenol waste with other waste streams unless explicitly
permitted by your institution's hazardous waste management plan.

2. Containerization:

o Use a dedicated, properly labeled hazardous waste container. The container must be in good
condition, leak-proof, and compatible with the chemical.[5]

e The label must clearly state "HAZARDOUS WASTE" and list "4-(Methylsulfonyl)phenol" as
a constituent.[5]

o Keep the container tightly closed except when adding waste.[5]
3. Storage:

o Store the waste container in a designated satellite accumulation area (SAA) that is cool, dry,
and well-ventilated.[4][5]

o Ensure the storage area is away from incompatible materials.
4. Spill Management:

 In the event of a spill, ensure adequate ventilation and wear appropriate PPE.[1][4]
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o For solid spills, carefully sweep up the material and place it into a suitable, labeled container
for disposal.[1] Avoid creating dust.[4]

e Prevent the spilled material from entering drains or the environment.[3]
5. Final Disposal:

e The primary and recommended method for the final disposal of 4-(Methylsulfonyl)phenol is
through an approved and licensed waste disposal company.[1]

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste. They will ensure that the disposal method, such
as controlled incineration with flue gas scrubbing, is compliant with all regulations.[3]

Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper disposal of 4-
(Methylsulfonyl)phenol in a laboratory setting.
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Waste Generation
(4-(Methylsulfonyl)phenol)

Is waste container available
and properly labeled?

Obtain and label a compatible
hazardous waste container.

Place waste in the
designated container.

Store container in a designated
Satellite Accumulation Area.

Is the container full or
is disposal required?

No

Yes

Contact Environmental Health & Safety (EHS) Continue to add waste
for waste pickup. to the container.

EHS facilitates disposal via
licensed waste management vendor.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 4-(Methylsulfonyl)phenol waste.
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Disclaimer: This guide provides general procedures based on available safety data sheets. It is
not a substitute for a thorough review of your institution's specific waste management policies
and all applicable local, regional, and national regulations. Always consult with your EHS
department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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